Cas no 1805077-76-2 (3-Chloro-6-(chloromethyl)-2-(difluoromethyl)-5-methylpyridine)

• Product Name: 3-Chloro-6-(chloromethyl)-2-(difluoromethyl)-5-methylpyridine
• CAS No: 1805077-76-2
• MF: C₈H₇Cl₂F₂N
• MW: 226.050687074661
• CID: 4868041
• Update Time: 2025-06-10

3-Chloro-6-(chloromethyl)-2-(difluoromethyl)-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-(chloromethyl)-2-(difluoromethyl)-5-methylpyridine

• Inchi： 1S/C8H7Cl2F2N/c1-4-2-5(10)7(8(11)12)13-6(4)3-9/h2,8H,3H2,1H3
• InChI Key： WYNDLIWKABWCPW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C(CCl)=NC=1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9

Additional information on 3-Chloro-6-(chloromethyl)-2-(difluoromethyl)-5-methylpyridine

3-Chloro-6-(chloromethyl)-2-(difluoromethyl)-5-methylpyridine: A Comprehensive Overview

3-Chloro-6-(chloromethyl)-2-(difluoromethyl)-5-methylpyridine, also known by its CAS number 1805077-76-2, is a complex organic compound with a pyridine ring as its core structure. This compound has gained attention in the fields of organic chemistry and materials science due to its unique properties and potential applications. The molecule features multiple substituents, including chlorine, chloromethyl, difluoromethyl, and methyl groups, which contribute to its distinctive chemical behavior and reactivity.

The synthesis of 3-Chloro-6-(chloromethyl)-2-(difluoromethyl)-5-methylpyridine involves a series of multi-step reactions, often utilizing advanced catalytic systems and precise reaction conditions. Recent studies have focused on optimizing the synthesis process to enhance yield and purity. For instance, researchers have explored the use of transition metal catalysts, such as palladium complexes, to facilitate key transformations in the synthesis pathway. These advancements have not only improved the efficiency of production but also opened new avenues for exploring similar compounds with tailored functionalities.

The structural complexity of this compound makes it an interesting candidate for various applications. One area of growing interest is its potential use in pharmaceutical research. The presence of multiple halogen substituents can influence the compound's pharmacokinetic properties, making it a valuable tool for drug design. Recent findings suggest that derivatives of this compound may exhibit promising anti-inflammatory and anti-cancer activities. However, further in-depth studies are required to fully understand its therapeutic potential and safety profile.

In addition to pharmaceutical applications, 3-Chloro-6-(chloromethyl)-2-(difluoromethyl)-5-methylpyridine has shown promise in materials science. Its unique electronic properties make it a candidate for use in advanced materials such as semiconductors and optoelectronic devices. Researchers have investigated its ability to act as a precursor for the synthesis of novel materials with tailored electronic characteristics. These studies highlight the compound's versatility and its potential role in advancing next-generation technologies.

The environmental impact of this compound is another critical area of research. As industries increasingly prioritize sustainability, understanding the environmental fate and toxicity of chemicals like 3-Chloro-6-(chloromethyl)-2-(difluoromethyl)-5-methylpyridine becomes essential. Recent studies have focused on assessing its biodegradability and potential toxicity to aquatic organisms. Initial results suggest that while the compound exhibits moderate biodegradation under specific conditions, further research is needed to evaluate its long-term environmental effects.

In conclusion, 3-Chloro-6-(chloromethyl)-2-(difluoromethyl)-5-methylpyridine, CAS number 1805077-76-2, represents a multifaceted compound with significant potential across various scientific domains. Its complex structure offers opportunities for innovation in pharmaceuticals, materials science, and beyond. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological development.